Cas no 87810-63-7 (L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI))
87810-63-7 structure
Product Name:L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI)
CAS No:87810-63-7
MF:C14H20N4O4
MW:308.333003044128
CID:708965
Update Time:2024-01-31
L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI)
- H-VAL-ALA-PNA
- VA-pNA
- L-Alaninamide, L-valyl-N-(4-nitrophenyl)-
-
- Inchi: 1S/C14H20N4O4/c1-8(2)12(15)14(20)17(9(3)13(16)19)10-4-6-11(7-5-10)18(21)22/h4-9,12H,15H2,1-3H3,(H2,16,19)/t9-,12-/m0/s1
- InChI Key: UZWBDKNAAOJWOX-CABZTGNLSA-N
- SMILES: C(N)(=O)[C@H](C)N(C(=O)[C@H](C(C)C)N)C1=CC=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 308.148
- Monoisotopic Mass: 308.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 30.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 12.9
Experimental Properties
- Density: 1.262±0.06 g/cm3(Predicted)
- Boiling Point: 592.3±45.0 °C(Predicted)
- pka: 12.50±0.70(Predicted)
L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB589459-250mg |
H-Val-Ala-pNA; . |
87810-63-7 | 250mg |
€167.00 | 2024-07-20 | ||
| Ambeed | A605021-1g |
(S)-2-Amino-3-methyl-N-((S)-1-((4-nitrophenyl)amino)-1-oxopropan-2-yl)butanamide |
87810-63-7 | 97% | 1g |
$248.0 | 2025-04-16 | |
| Ambeed | A605021-1g |
(S)-2-Amino-3-methyl-N-((S)-1-((4-nitrophenyl)amino)-1-oxopropan-2-yl)butanamide |
87810-63-7 | 97% | 1g |
$248.0 | 2025-04-16 |
L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI) Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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